2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(3-Chloropyridin-4-yl)ethan-1-amine dihydrochloride, also known as 2-CPE-DC, is an organic compound with a wide variety of applications in scientific research. It is a colorless, odorless, crystalline solid with a melting point of 204-206°C. It is a versatile compound, used in a variety of laboratory experiments, including those involving biochemistry, physiology, and pharmacology.
Scientific Research Applications
2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride is widely used in scientific research, particularly in biochemistry and physiology. It has been used in a variety of laboratory experiments, including those involving the study of enzymes, proteins, and other biological molecules. It has also been used in the study of drug metabolism and pharmacokinetics.
Mechanism of Action
2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride acts as an inhibitor of the enzyme cytochrome P450 2D6 (CYP2D6). It binds to the active site of the enzyme, preventing it from catalyzing the oxidation of certain drugs. This inhibition of CYP2D6 can lead to an increase in drug levels in the body, which can lead to adverse effects.
Biochemical and Physiological Effects
2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of the enzyme CYP2D6, leading to an increase in drug levels in the body. It has also been shown to inhibit the activity of other enzymes, including CYP2C9 and CYP3A4. In addition, it has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, in the brain.
Advantages and Limitations for Lab Experiments
The use of 2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride in laboratory experiments has several advantages. It is a relatively inexpensive compound, readily available from chemical suppliers. It is also a versatile compound, with a wide range of applications in scientific research. However, there are some limitations to its use. It is a potent inhibitor of CYP2D6, and can lead to an increase in drug levels in the body. As such, it should be used with caution in experiments involving the study of drugs.
Future Directions
There are a number of potential future directions for the use of 2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride in scientific research. It could be used to study the effects of drugs on the body, and to identify new drugs that are more effective and have fewer side effects. It could also be used to study the effects of other compounds on the body, such as hormones and vitamins. In addition, it could be used to study the effects of environmental toxins on the body, and to identify new compounds that could be used to treat certain diseases. Finally, it could be used to study the effects of genetic mutations on the body, and to identify new treatments for genetic diseases.
Synthesis Methods
2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride can be synthesized from the reaction of 3-chloropyridine and ethan-1-amine in the presence of a dehydrating agent such as sulfuric acid. The reaction is typically conducted in anhydrous conditions, such as in a dry ice-acetone bath, to ensure that the product remains in its purest form. The reaction is typically conducted at room temperature, and the product is isolated as a white crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride involves the reaction of 3-chloropyridine with ethylene diamine followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-chloropyridine", "ethylene diamine", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloropyridine is reacted with ethylene diamine in the presence of a solvent such as ethanol or methanol.", "Step 2: The resulting product is then treated with hydrochloric acid to form the dihydrochloride salt of 2-(3-chloropyridin-4-yl)ethan-1-amine.", "Step 3: The dihydrochloride salt can be isolated by filtration or precipitation and dried to obtain the final product." ] } | |
CAS RN |
2768326-66-3 |
Product Name |
2-(3-chloropyridin-4-yl)ethan-1-amine dihydrochloride |
Molecular Formula |
C7H11Cl3N2 |
Molecular Weight |
229.5 |
Purity |
95 |
Origin of Product |
United States |
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